molecular formula C11H10ClNO B3052301 1-Chloro-7-methoxy-3-methylisoquinoline CAS No. 40134-05-2

1-Chloro-7-methoxy-3-methylisoquinoline

Cat. No. B3052301
CAS RN: 40134-05-2
M. Wt: 207.65 g/mol
InChI Key: QNXXMSPGOLFCCV-UHFFFAOYSA-N
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Description

1-Chloro-7-methoxy-3-methylisoquinoline is a chemical compound with the molecular formula C11H10ClNO. It has a molecular weight of 207.66 .


Molecular Structure Analysis

The InChI code for 1-Chloro-7-methoxy-3-methylisoquinoline is 1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)11(12)13-7/h3-6H,1-2H3 . This indicates the specific arrangement of atoms in the molecule.

Scientific Research Applications

Synthesis of Complex Alkaloids

Melzer, Felber, and Bracher (2018) detailed a novel synthetic approach for introducing a methyl group at C1 of isoquinolines. This method was applied in the total synthesis of the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline, highlighting the significance of highly-substituted isoquinolines in synthesizing natural products and drug development (Melzer, Felber, & Bracher, 2018).

Method Development for Isoquinoline Derivatives

Niemczak, Czerniak, and Kopczyński (2015) demonstrated a new method for preparing 1-methyl-3-phenylisoquinoline derivatives with substituents like chlorine, methyl, and methoxy. This procedure, involving polyphosphate esters and oximes, is suitable for synthesizing these derivatives, emphasizing the versatility of the isoquinoline structure in chemical synthesis (Niemczak, Czerniak, & Kopczyński, 2015).

Isoquinoline Alkaloids in Plant Chemistry

Hu et al. (2020) isolated new isoquinoline alkaloids from Thalictrum glandulosissimum, one of which closely relates to 1-Chloro-7-methoxy-3-methylisoquinoline. These compounds were tested for anti-tobacco mosaic virus activity, demonstrating the role of isoquinoline alkaloids in plant chemistry and potential antiviral applications (Hu et al., 2020).

Advanced Synthesis Techniques

Zheng, Wang, Scola, and D'Andrea (2009) reported an improved synthesis method for 1-chloro-6-methoxy-isoquinolin-3-ol and its derivatives. This method offers better yield and reproducibility, underlining the ongoing advancements in the synthesis of isoquinoline derivatives (Zheng, Wang, Scola, & D'Andrea, 2009).

Isoquinoline Derivatives in Medicinal Chemistry

Ioanoviciu et al. (2005) studied norindenoisoquinolines, which are structurally similar to 1-Chloro-7-methoxy-3-methylisoquinoline, for their anticancer properties. Their research provides insight into the significance of isoquinoline derivatives in the development of new anticancer agents (Ioanoviciu et al., 2005).

Safety and Hazards

The safety data sheet (SDS) for 1-Chloro-7-methoxy-3-methylisoquinoline provides information about its potential hazards . It’s important to handle this chemical with care, using appropriate personal protective equipment, and to store it properly to ensure safety .

properties

IUPAC Name

1-chloro-7-methoxy-3-methylisoquinoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)11(12)13-7/h3-6H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNXXMSPGOLFCCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C(C=C2)OC)C(=N1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10ClNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50447244
Record name 1-Chloro-7-methoxy-3-methylisoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50447244
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

207.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Chloro-7-methoxy-3-methylisoquinoline

CAS RN

40134-05-2
Record name 1-Chloro-7-methoxy-3-methylisoquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50447244
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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